Cas no 2171176-05-7 ((2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid)

• Product Name: (2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• CAS No: 2171176-05-7
• MF: C₃₂H₃₆N₂O₆
• MW: 544.638049125671
• CID: 6073522
• PubChem ID: 165830956
• Update Time: 2025-06-12

(2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• 2171176-05-7
• EN300-1581484
• (2R,3S)-3-(benzyloxy)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid

• Inchi： 1S/C32H36N2O6/c1-3-11-23(18-29(35)34-30(31(36)37)21(2)39-19-22-12-5-4-6-13-22)33-32(38)40-20-28-26-16-9-7-14-24(26)25-15-8-10-17-27(25)28/h4-10,12-17,21,23,28,30H,3,11,18-20H2,1-2H3,(H,33,38)(H,34,35)(H,36,37)/t21-,23-,30+/m0/s1
• InChI Key： KCMXCCZBYRBHIF-CYVWVULMSA-N
• SMILES： O(C(N[C@H](CC(N[C@@H](C(=O)O)[C@H](C)OCC1C=CC=CC=1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 544.25733687g/mol
• Monoisotopic Mass: 544.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 114Ų

Additional information on (2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid

Comprehensive Analysis of (2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid (CAS No. 2171176-05-7)

The compound (2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid, identified by its CAS No. 2171176-05-7, is a sophisticated chiral molecule with significant applications in pharmaceutical research and peptide synthesis. Its intricate structure, featuring a benzyloxy group and a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive peptides and small-molecule therapeutics. The compound's stereochemistry, denoted by the (2R,3S) and (3S) configurations, is critical for its biological activity and compatibility with enzymatic processes.

In recent years, the demand for chiral intermediates like (2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid has surged due to the growing emphasis on precision medicine and targeted drug delivery. Researchers are particularly interested in its role in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for amino acids. This method is widely used in the production of peptide-based drugs, which are gaining traction for their efficacy in treating conditions like diabetes, cancer, and autoimmune diseases.

The compound's CAS No. 2171176-05-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. One of the most common queries revolves around its solubility and stability under various conditions, which are crucial for optimizing synthesis protocols. Additionally, the benzyloxy moiety in its structure has sparked interest due to its potential to enhance the bioavailability of peptide-derived therapeutics. This aligns with the broader trend of modifying peptide structures to improve their pharmacokinetic properties.

Another hot topic linked to (2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid is its application in green chemistry. As the pharmaceutical industry seeks sustainable alternatives, researchers are exploring eco-friendly solvents and catalysts for synthesizing such compounds. The Fmoc group, in particular, is being studied for its compatibility with water-based systems, which could reduce the environmental impact of peptide manufacturing.

From a technical standpoint, the compound's purity and enantiomeric excess are critical parameters for ensuring reproducible results in drug development. Advanced analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize CAS No. 2171176-05-7. These methods help verify the integrity of the (2R,3S) and (3S) configurations, which are essential for maintaining the desired biological activity.

In conclusion, (2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid is a pivotal compound in modern pharmaceutical research. Its unique structural features, including the benzyloxy and Fmoc groups, coupled with its chiral centers, make it indispensable for peptide synthesis and drug discovery. As the industry continues to prioritize precision and sustainability, this compound is poised to remain at the forefront of scientific innovation.